Cas no 16208-17-6 (4-Methoxyphenylglyoxal hydrate)

4-Methoxyphenylglyoxal hydrate Properties

Names and Identifiers

• 4-Methoxyphenylglyoxal hydrate
• 2-(4-methoxyphenyl)-2-oxoacetaldehyde,hydrate
• 2,2-dihydroxy-1-(4-methoxyphenyl)ethanone
• 1081566-54-2
• VPGRGFXPHBTWAZ-UHFFFAOYSA-N
• BP-20092
• MFCD00234534
• (4-Methoxyphenyl)(oxo)acetaldehyde--water (1/1)
• SCHEMBL3047437
• 16208-17-6
• A810335
• 2-(4-methoxyphenyl)-2-oxo-acetaldehyde hydrate
• FT-0677417
• AKOS005254471
• 2-(4-methoxyphenyl)-2-oxoacetaldehyde hydrate
• Ethanone,2,2-dihydroxy-1-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)-2-oxoacetaldehyde;hydrate
• SY249851
• AS-40441
• AB05250
• p-methoxyphenylglyoxal monohydrate
• (4-methoxyphenyl)glyoxal hydrate
• DTXSID00574094
• 4-METHOXYPHENYLGLYOXALHYDRATE
• +Expand

• MDL： MFCD00234534
• InChIKey： NLUFPYPVEHQAQN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O4/c1-13-7-4-2-6(3-5-7)8(10)9(11)12/h2-5,9,11-12H,1H3
• SMILES： COC1=CC=C(C=C1)C(=O)C(O)O
• BRN： 606701

Computed Properties

• Exact Mass: 182.057909g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.057909g/mol
• Monoisotopic Mass: 182.057909g/mol
• Topological Polar Surface Area: 44.4Ų
• Heavy Atom Count: 13
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.01250
• PSA: 52.60000
• Refractive Index: 1.569
• Boiling Point: 145-147°C 13mm
• Melting Point: 126-128°C
• Flash Point: 145-147°C/13mm
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.153

4-Methoxyphenylglyoxal hydrate Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

4-Methoxyphenylglyoxal hydrate Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%